Cas no 1214389-75-9 (3-(3-Fluoro-4-iodophenyl)pyridine)

• Product Name: 3-(3-Fluoro-4-iodophenyl)pyridine
• CAS No: 1214389-75-9
• MF: C₁₁H₇FIN
• MW: 299.082858324051
• CID: 4965700
• Update Time: 2025-10-15

3-(3-Fluoro-4-iodophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(3-fluoro-4-iodophenyl)pyridine
• 3-(3-Fluoro-4-iodophenyl)pyridine

• Inchi： 1S/C11H7FIN/c12-10-6-8(3-4-11(10)13)9-2-1-5-14-7-9/h1-7H
• InChI Key： CRKBUWLGGYYAPO-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1F)C1C=NC=CC=1

Computed Properties

• Exact Mass: 298.96072 g/mol
• Monoisotopic Mass: 298.96072 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9
• Molecular Weight: 299.08

Additional information on 3-(3-Fluoro-4-iodophenyl)pyridine

Recent Advances in the Study of 3-(3-Fluoro-4-iodophenyl)pyridine (CAS: 1214389-75-9)

The compound 3-(3-Fluoro-4-iodophenyl)pyridine (CAS: 1214389-75-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the unique structural features of 3-(3-Fluoro-4-iodophenyl)pyridine, which make it a promising candidate for targeting specific biological pathways. The presence of both fluorine and iodine atoms on the phenyl ring, combined with the pyridine moiety, offers opportunities for diverse chemical modifications and interactions with biological targets. Researchers have explored its role as a building block in the synthesis of more complex molecules, particularly in the development of kinase inhibitors and other small-molecule therapeutics.

One of the key findings in recent literature is the compound's ability to act as a selective inhibitor for certain protein kinases involved in cancer progression. In vitro studies have demonstrated its efficacy in inhibiting cell proliferation in various cancer cell lines, with notable activity against breast and lung cancer models. These findings suggest that 3-(3-Fluoro-4-iodophenyl)pyridine could serve as a valuable scaffold for the design of novel anticancer agents.

In addition to its potential in oncology, recent research has also investigated the compound's applications in neurological disorders. Preliminary data indicate that derivatives of 3-(3-Fluoro-4-iodophenyl)pyridine may modulate neurotransmitter systems, offering a new avenue for the treatment of conditions such as Parkinson's disease and depression. However, further studies are needed to fully elucidate its mechanisms of action and optimize its pharmacological properties.

The synthesis of 3-(3-Fluoro-4-iodophenyl)pyridine has also been a focus of recent investigations. Advances in catalytic methods and green chemistry have enabled more efficient and sustainable production of this compound, reducing the environmental impact of its synthesis. Researchers have reported improved yields and purity levels, which are critical for its application in high-throughput screening and drug development pipelines.

Despite these promising developments, challenges remain in the clinical translation of 3-(3-Fluoro-4-iodophenyl)pyridine-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous preclinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and bring this compound closer to clinical trials.

In conclusion, 3-(3-Fluoro-4-iodophenyl)pyridine (CAS: 1214389-75-9) represents a versatile and promising molecule in the field of medicinal chemistry. Its unique structural properties and biological activities make it a valuable tool for drug discovery, with potential applications in oncology and neurology. Continued research and development efforts will be crucial to unlocking its full therapeutic potential and addressing the remaining challenges in its path to clinical application.